Benzyl 4-(2-fluoropyridin-3-yl)-4-hydroxypiperidine-1-carboxylate

• IUPAC Name: benzyl 4-(2-fluoropyridin-3-yl)-4-hydroxypiperidine-1-carboxylate
• InChI: InChI=1S/C18H19FN2O3/c19-16-15(7-4-10-20-16)18(23)8-11-21(12-9-18)17(22)24-13-14-5-2-1-3-6-14/h1-7,10,23H,8-9,11-13H2
• InChI Key: MQTSRBZFPZJVIG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1(C2=C(N=CC=C2)F)O)C(=O)OCC3=CC=CC=C3
• Molecular Formula: C18H19FN2O3
• DSSTOX Substance ID: DTXSID80475873
• Molecular Weight: 330.4 g/mol
• CAS RN: 161610-13-5

Description

The compound contains a benzyl group, a fluoropyridinyl group, and a hydroxypiperidine group. The presence of these groups could give the compound interesting chemical and physical properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these groups around the piperidine ring. The fluoropyridinyl group would likely have a strong influence on the compound’s reactivity due to the electron-withdrawing nature of the fluorine atom.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds containing fluoropyridine groups are generally less reactive than their chlorinated and brominated analogues due to the strong electron-withdrawing nature of the fluorine atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the fluoropyridinyl, benzyl, and hydroxypiperidine groups. For example, the fluorine atom could enhance the compound’s stability, lipophilicity, and bioavailability.

Synthesis routes and methods

Procedure details

To a solution of lithium diisopropylamide (0.31 mol) in 300 mL of anhydrous tetrahydrofuran:hexane at -78° C. was added a solution of 2-fluoropyridine (24.6 mL) in 40 mL of anhydrous tetrahydrofuran. The reaction mixture was allowed to warm to -50° C., cooled back to -74° C. and treated dropwise with a solution of lithium bromide (55.5 g) and 1-benzyloxycarbonyl-4-oxopiperidine (55.5 g) in 300 mL of anhydrous tetrahydrofuran so that the temperature of the reaction mixture remained below -70° C. After the addition was complete, the reaction mixture was allowed to warm to -30° C. and then treated with water. The organic layer was separated and the aqueous layer was extracted with two portions of ether. Combined organic layers were dried and evaporated to afford the crude product. This material was purified by column chromatography to afford the pure product.